1-(ethoxymethyl)cyclobutane-1-carboxylic acid
Overview
Description
1-(ethoxymethyl)cyclobutane-1-carboxylic acid, also known as EMCB, is an organic compound with a molecular formula of C7H12O3. EMCB is a cyclic carboxylic acid that is used as a starting material in the synthesis of various compounds, such as pharmaceuticals and agrochemicals. EMCB is a versatile molecule that can be used in a variety of reactions, including Diels-Alder reactions, Michael reactions, and Mannich reactions. In addition, EMCB is a useful reagent for the synthesis of heterocycles and a useful intermediate for the preparation of various compounds.
Scientific Research Applications
1-(ethoxymethyl)cyclobutane-1-carboxylic acid is a versatile molecule that has a wide range of applications in scientific research. It is used as a starting material in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and heterocycles. In addition, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid is a useful reagent for the synthesis of heterocycles and a useful intermediate for the preparation of various compounds. 1-(ethoxymethyl)cyclobutane-1-carboxylic acid has also been used in the synthesis of polymers, as well as in the synthesis of chiral compounds.
Mechanism of Action
1-(ethoxymethyl)cyclobutane-1-carboxylic acid is a cyclic carboxylic acid that is used as a starting material in the synthesis of various compounds. The mechanism of action of 1-(ethoxymethyl)cyclobutane-1-carboxylic acid is not fully understood, but it is believed to act as a catalyst in the synthesis of various compounds. In particular, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid is believed to be able to reduce the activation energy of the reaction, allowing for the formation of new compounds at a faster rate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(ethoxymethyl)cyclobutane-1-carboxylic acid are not fully understood. However, it is believed that 1-(ethoxymethyl)cyclobutane-1-carboxylic acid may have an effect on the metabolism of certain compounds, such as carbohydrates and lipids. In addition, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid may also have an effect on the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
1-(ethoxymethyl)cyclobutane-1-carboxylic acid is a versatile molecule that can be used in a variety of reactions, including Diels-Alder reactions, Michael reactions, and Mannich reactions. It is also a useful reagent for the synthesis of heterocycles and a useful intermediate for the preparation of various compounds. However, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid is not suitable for use in all laboratory experiments, as it is sensitive to light and air. In addition, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid is not stable in acidic or basic solutions and must be stored in an airtight container.
Future Directions
1-(ethoxymethyl)cyclobutane-1-carboxylic acid is a versatile molecule that has a wide range of applications in scientific research. In the future, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid may be used in the synthesis of more complex compounds, such as polymers and chiral compounds. In addition, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid may be used in the development of new drugs and agrochemicals. Furthermore, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid may be used in the synthesis of new materials, such as nanomaterials and nanocomposites. Finally, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid may be used in the development of new catalysts, which could be used to speed up the synthesis of various compounds.
Synthesis Methods
1-(ethoxymethyl)cyclobutane-1-carboxylic acid can be synthesized by several methods, including a two-step method involving the reaction of ethylmagnesium bromide and cyclobutyl acetate, followed by treatment with ethyl chloroformate and sodium hydroxide. Alternatively, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid can be synthesized by the reaction of cyclobutyl acetate with ethyl chloroformate and sodium hydroxide. In addition, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid can also be synthesized by the reaction of cyclobutyl acetate with ethyl bromide and sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(ethoxymethyl)cyclobutane-1-carboxylic acid can be achieved through a multi-step process involving the protection of a cyclobutane ring, followed by carboxylation and deprotection reactions.", "Starting Materials": [ "Cyclobutane", "Ethanol", "Sodium hydride", "Bromomethyl ethyl ether", "Carbon dioxide", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Sodium bicarbonate" ], "Reaction": [ "Cyclobutane is reacted with bromomethyl ethyl ether in the presence of sodium hydride to form 1-(bromomethyl)cyclobutane.", "1-(Bromomethyl)cyclobutane is then reacted with ethanol to form 1-(ethoxymethyl)cyclobutane.", "1-(Ethoxymethyl)cyclobutane is then carboxylated using carbon dioxide in the presence of a catalyst such as palladium on carbon.", "The resulting carboxylic acid is then deprotected using hydrochloric acid to remove the ethoxymethyl group and form 1-cyclobutane-1-carboxylic acid.", "1-Cyclobutane-1-carboxylic acid is then neutralized with sodium hydroxide and extracted with diethyl ether.", "The diethyl ether layer is washed with water and dried over sodium sulfate.", "The diethyl ether is then evaporated to yield the final product, 1-(ethoxymethyl)cyclobutane-1-carboxylic acid.", "The final product can be purified using recrystallization from methanol and neutralized with sodium bicarbonate." ] } | |
CAS RN |
1387557-17-6 |
Product Name |
1-(ethoxymethyl)cyclobutane-1-carboxylic acid |
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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